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Compound of Interest

Compound Name: GSK2801

Cat. No.: B607804

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of selective therapeutic agents, the validation of a compound's specificity for its
intended target is paramount. This guide provides a comparative analysis of GSK2801, a
potent and selective inhibitor of the BAZ2A and BAZ2B bromodomains, and its structurally
related but biologically inactive control compound, GSK8573. The use of such inactive controls
Is crucial for distinguishing on-target effects from off-target or non-specific cellular responses,
thereby ensuring the reliability of experimental findings.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative data comparing the biochemical and
cellular activities of GSK2801 and its inactive control, GSK8573.
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GSK8573 (Inactive
Parameter GSK2801 Reference(s)
Control)

Target Binding Affinity

(ITC, Kd)
BAZ2A 257 nM Inactive [1][2]
BAZ2B 136 nM Inactive [1112]

Off-Target Binding
Affinity (ITC, Kd)

BRD9 1.2 uyM 1.04 uM [2][3]
TAF1L 3.2uM Not reported [2]
Displaces GFP-
Cellular Target No effect on GFP-
BAZ2A from o [4115]
Engagement (FRAP) ) BAZ2A localization
chromatin
Chemoproteomic Dose-dependent o
- ) No binding to
Profiling (HUT-78 reduction of BAZ2A/B [4][5]
o BAZ2A/B up to 50 uM
cells) binding

Mandatory Visualization

Below are diagrams illustrating the relevant biological pathway and experimental workflows for
confirming GSK2801 specificity.
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Caption: BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which
mediates ribosomal DNA (rDNA) silencing through the recruitment of histone deacetylases
(HDACs) and DNA methyltransferases (DNMTSs), leading to heterochromatin formation.
GSK2801 inhibits the bromodomain of BAZ2A, thereby disrupting this process.
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Workflow for Confirming GSK2801 Specificity
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Conclusion:
GSK2801 shows on-target

effects, while GSK8573 does not,
confirming specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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